5-bromo-N-(4-(morpholinosulfonyl)phenyl)nicotinamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
5-bromo-N-(4-(morpholinosulfonyl)phenyl)nicotinamide, also known as BMS-345541, is a potent and selective inhibitor of IκB Kinase (IKK). It has a molecular formula of C16H16BrN3O4S and a molecular weight of 426.29 .
Molecular Structure Analysis
The molecular structure of this compound consists of 16 carbon atoms, 16 hydrogen atoms, 1 bromine atom, 3 nitrogen atoms, 4 oxygen atoms, and 1 sulfur atom .Scientific Research Applications
Enzyme Inhibition Studies
Research has explored the synthesis and evaluation of various sulfonamides, including compounds similar in structure to 5-bromo-N-(4-(morpholinosulfonyl)phenyl)nicotinamide, for their potential as enzyme inhibitors. A study by Riaz (2020) focused on a series of N-substituted-(4-bromophenyl)-4-ethoxybenzenesulfonamides, which were tested for their acetylcholinesterase (AChE) and α-glucosidase inhibitory potential. The findings indicated that certain compounds exhibited significant inhibitory activity against these enzymes, suggesting potential applications in treating diseases related to enzyme malfunction, such as Alzheimer's disease and diabetes (Riaz, 2020).
Antimicrobial and Antiprotozoal Activities
Another study focused on the synthesis and antiprotozoal activity of aza-analogues of furamidine, deriving from structural modifications similar to this compound. This research demonstrated that certain derivatives exhibited potent activity against Trypanosoma and Plasmodium species, offering insights into the development of new treatments for protozoal infections (Ismail et al., 2003).
Corrosion Inhibition
A study by Jeeva et al. (2017) investigated Mannich base derivatives of nicotinamide, including compounds structurally related to this compound, for their role as corrosion inhibitors for mild steel in hydrochloric acid. The research found that these compounds effectively inhibit corrosion, highlighting their potential application in protecting metal surfaces in acidic environments (Jeeva et al., 2017).
Synthesis and Characterization of Novel Compounds
The synthesis and characterization of novel compounds with structural similarities to this compound have been explored in various studies. These include research on the synthesis of isosteric analogues of nicotinamide adenine dinucleotide containing C-nucleotide of nicotinamide or picolinamide, which could have implications in the development of new pharmaceuticals and therapeutic agents (Pankiewicz et al., 1993).
Properties
IUPAC Name |
5-bromo-N-(4-morpholin-4-ylsulfonylphenyl)pyridine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16BrN3O4S/c17-13-9-12(10-18-11-13)16(21)19-14-1-3-15(4-2-14)25(22,23)20-5-7-24-8-6-20/h1-4,9-11H,5-8H2,(H,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZUHFWMATSAVJHU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1S(=O)(=O)C2=CC=C(C=C2)NC(=O)C3=CC(=CN=C3)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16BrN3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
426.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.